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6-[5-(2-Oxo-hexahydro-thieno[3,4-D]imidazol-4-YL)-pentanoylamino]-hexanoic acid 6-[5-(2-Oxo-hexahydro-thieno[3,4-D]imidazol-4-YL)-pentanoylamino]-hexanoic acid
Brand Name: Vulcanchem
CAS No.: 72040-64-3
VCID: VC0016541
InChI: InChI=1S/C16H27N3O4S/c20-13(17-9-5-1-2-8-14(21)22)7-4-3-6-12-15-11(10-24-12)18-16(23)19-15/h11-12,15H,1-10H2,(H,17,20)(H,21,22)(H2,18,19,23)/t11-,12-,15-/m0/s1
SMILES: C1C2C(C(S1)CCCCC(=O)NCCCCCC(=O)O)NC(=O)N2
Molecular Formula: C16H27N3O4S
Molecular Weight: 357.5 g/mol

6-[5-(2-Oxo-hexahydro-thieno[3,4-D]imidazol-4-YL)-pentanoylamino]-hexanoic acid

CAS No.: 72040-64-3

Reference Standards

VCID: VC0016541

Molecular Formula: C16H27N3O4S

Molecular Weight: 357.5 g/mol

6-[5-(2-Oxo-hexahydro-thieno[3,4-D]imidazol-4-YL)-pentanoylamino]-hexanoic acid - 72040-64-3

CAS No. 72040-64-3
Product Name 6-[5-(2-Oxo-hexahydro-thieno[3,4-D]imidazol-4-YL)-pentanoylamino]-hexanoic acid
Molecular Formula C16H27N3O4S
Molecular Weight 357.5 g/mol
IUPAC Name 6-[5-[(3aS,4S,6aR)-2-oxo-1,3,3a,4,6,6a-hexahydrothieno[3,4-d]imidazol-4-yl]pentanoylamino]hexanoic acid
Standard InChI InChI=1S/C16H27N3O4S/c20-13(17-9-5-1-2-8-14(21)22)7-4-3-6-12-15-11(10-24-12)18-16(23)19-15/h11-12,15H,1-10H2,(H,17,20)(H,21,22)(H2,18,19,23)/t11-,12-,15-/m0/s1
Standard InChIKey CMUGHZFPFWNUQT-HUBLWGQQSA-N
Isomeric SMILES C1[C@H]2[C@@H]([C@@H](S1)CCCCC(=O)NCCCCCC(=O)O)NC(=O)N2
SMILES C1C2C(C(S1)CCCCC(=O)NCCCCCC(=O)O)NC(=O)N2
Canonical SMILES C1C2C(C(S1)CCCCC(=O)NCCCCCC(=O)O)NC(=O)N2
Synonyms 6-[[5-[(3aS,4S,6aR)-Hexahydro-2-oxo-1H-thieno[3,4-d]imidazol-4-yl]-1-oxopentyl]amino]hexanoic Acid; 6-[(Biotinyl)amino]hexanoic acid; Biotin X;
PubChem Compound 446905
Last Modified Nov 11 2021
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